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Compound of Interest

Compound Name: (S)-Atenolol-d7

Cat. No.: B1140565 Get Quote

This technical guide provides a comprehensive overview of the safety, handling, and

experimental application of (S)-Atenolol-d7 for researchers, scientists, and drug development

professionals. (S)-Atenolol-d7 is the deuterated form of (S)-Atenolol, a selective β1-adrenergic

receptor antagonist.

Safety Data Sheet (SDS) Summary
The following sections summarize the critical safety and handling information for (S)-Atenolol-
d7, compiled from various supplier safety data sheets.

Physical and Chemical Properties
Property Value Reference

CAS Number 1309283-20-2 LGC Standards

Molecular Formula C₁₄H₁₅D₇N₂O₃ GlpBio

Molecular Weight 273.38 g/mol PubChem

Appearance White Solid Pharmaffiliates

Solubility
Slightly soluble in Chloroform

and Methanol.
Cayman Chemical

Storage Temperature
2-8°C or -20°C for long-term

storage.
Sigma-Aldrich, GlpBio
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Hazard Identification
(S)-Atenolol-d7 is classified with the following hazards according to the Globally Harmonized

System (GHS):

Hazard Statement GHS Classification Reference

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)
Cayman Chemical

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)
Cayman Chemical

H351: Suspected of causing

cancer
Carcinogenicity (Category 2) Cayman Chemical

H362: May cause harm to

breast-fed children

Reproductive toxicity, effects

on or via lactation
Cayman Chemical
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Guideline Recommendation Reference

Ventilation

Use in a well-ventilated area.

Local exhaust ventilation is

recommended.

European Directorate for the

Quality of Medicines &

HealthCare

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, chemical-resistant

gloves (e.g., nitrile rubber), and

a lab coat should be worn. For

operations that may generate

dust, a NIOSH-approved

respirator is recommended.

Sigma-Aldrich

Hygiene Practices

Avoid contact with skin, eyes,

and clothing. Do not eat, drink,

or smoke in the handling area.

Wash hands thoroughly after

handling.

LGC Standards

Storage Conditions

Store in a tightly sealed

container in a cool, dry place.

Recommended storage at 2-

8°C for short-term and -20°C

for long-term stability.[1] Keep

away from incompatible

materials.

Pharmaffiliates

Spill Response

For small spills, absorb with an

inert material and place in a

suitable container for disposal.

For large spills, evacuate the

area and follow emergency

procedures. Avoid generating

dust.
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(S)-Atenolol is a selective antagonist of the β1-adrenergic receptor, which is predominantly

found in cardiac tissue. It competitively inhibits the binding of endogenous catecholamines like

epinephrine and norepinephrine to these receptors. This blockade leads to a reduction in heart

rate, myocardial contractility, and blood pressure. The signaling pathway is initiated by the

binding of an agonist to the β1-adrenergic receptor, a G-protein coupled receptor (GPCR). This

activates the Gs alpha subunit, which in turn stimulates adenylyl cyclase to produce cyclic AMP

(cAMP). cAMP then activates Protein Kinase A (PKA), leading to downstream phosphorylation

of various proteins that regulate cardiac function. (S)-Atenolol-d7, by blocking the receptor,

prevents this cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1140565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

β1-Adrenergic
Receptor

Gs Protein
(α, β, γ subunits)

 activates Adenylyl
Cyclase

 stimulates

cAMP

 converts

ATP
Protein Kinase A

(PKA)
 activates Cellular Response

(e.g., ↑ Heart Rate,
↑ Contractility)

 leads to

(S)-Atenolol-d7
(Antagonist)

 blocks

Agonist
(e.g., Epinephrine)

 binds & activates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Weigh (S)-Atenolol-d7
in a Ventilated Enclosure

Dissolve in Appropriate Solvent
(e.g., Methanol, DMSO)

Perform Experiment

Decontaminate Glassware and Surfaces

Dispose of Waste
(Follow Institutional Guidelines)

Remove and Dispose of PPE

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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